Moexipril tert-butyl ester
Overview
Description
Moexipril tert-butyl ester is a bioactive chemical.
Scientific Research Applications
Cardioprotective and Vasoprotective Properties
Moexipril, an angiotensin-converting enzyme (ACE) inhibitor, is known for its antihypertensive effects. However, beyond blood pressure control, moexipril demonstrates a range of metabolic changes and cardioprotective and vasoprotective properties. The lipophilicity of moexipril allows it to penetrate lipid membranes effectively, targeting tissue ACE in addition to plasma ACE. This characteristic plays a significant role in improving endothelial dysfunction and promoting neuroprotective effects, due to its free radical scavenging properties. Moreover, moexipril has been shown to exert renoprotective effects by increasing the ultrafiltration coefficient and normalizing urinary protein excretion in rat models. Preclinical studies also indicate that moexipril has no adverse effects on bone metabolism and does not hamper the osteoprotective effects of estrogen, making it a multifaceted agent in medical research (Pines & Fisman, 2003).
Neuroprotective Effects
Moexipril has displayed promising results in terms of neuroprotection. It promotes neuronal survival in vitro, believed to be a consequence of its antioxidant properties which combat free radicals. This aspect of moexipril opens up avenues for research into its potential application in neurodegenerative diseases or conditions associated with oxidative stress (Pines & Fisman, 2003).
Antihypertensive Effects and Clinical Efficacy
While the focus is on non-pharmacological applications, it's worth noting the established role of moexipril in effectively reducing blood pressure in patients with essential hypertension. Its clinical efficacy and tolerability have been compared favorably with other antihypertensive agents, making it a useful agent in the management of essential hypertension, particularly in postmenopausal women (Brogden & Wiseman, 1998).
properties
CAS RN |
103733-39-7 |
|---|---|
Molecular Formula |
C31H42N2O7 |
Molecular Weight |
554.684 |
IUPAC Name |
(S)-tert-Butyl 2-((S)-2-((S)-1-ethoxy-1-oxo-4-phenylbutan-2-ylamino)propanoyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline-3-carboxylate |
InChI |
InChI=1S/C31H42N2O7/c1-8-39-29(35)24(15-14-21-12-10-9-11-13-21)32-20(2)28(34)33-19-23-18-27(38-7)26(37-6)17-22(23)16-25(33)30(36)40-31(3,4)5/h9-13,17-18,20,24-25,32H,8,14-16,19H2,1-7H3/t20-,24-,25-/m0/s1 |
InChI Key |
DULPGOBBMHLTOG-OPXMRZJTSA-N |
SMILES |
O=C([C@H]1N(C([C@@H](N[C@@H](CCC2=CC=CC=C2)C(OCC)=O)C)=O)CC3=C(C=C(OC)C(OC)=C3)C1)OC(C)(C)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Moexipril tert-butyl ester |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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